2-[2-(2-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[2-(2-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C23H16ClFN2OS/c24-19-9-5-4-8-18(19)23-27-22(15-6-2-1-3-7-15)20(29-23)14-21(28)26-17-12-10-16(25)11-13-17/h1-13H,14H2,(H,26,28)
• InChI Key: BMAHCCANEXGLGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)C3=CC=CC=C3Cl)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C23H16ClFN2OS
• Molecular Weight: 422.9 g/mol
• CAS No.: 338957-29-2

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known to have various biological activities, which could make this compound interesting for pharmaceutical research.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

Compounds with structural similarities to "2-[2-(2-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-(4-fluorophenyl)acetamide" have been studied for their photovoltaic efficiency and ligand-protein interactions. For instance, benzothiazolinone acetamide analogs were investigated for their potential as photosensitizers in dye-sensitized solar cells (DSSCs), showcasing good light-harvesting efficiency and free energy of electron injection. These compounds also demonstrated notable non-linear optical (NLO) activity, suggesting their utility in optical applications. Molecular docking studies highlighted their binding interactions with Cyclooxygenase 1 (COX1), indicating potential therapeutic applications (Mary et al., 2020).

Structural and Crystallographic Studies

Structural and crystallographic studies of compounds structurally similar to the specified chemical have contributed to understanding the molecular and crystalline architectures of potential pharmaceuticals and materials. For instance, compounds featuring a "V" shaped arrangement of aromatic planes have been characterized, shedding light on intermolecular interactions that could inform drug design and material science applications (Boechat et al., 2011).

Antibacterial and Antitumor Activity

Research into related thiazole and acetamide derivatives has explored their antibacterial and antitumor potentials. Synthesized compounds have shown moderate to good activity against various bacterial strains, including both gram-positive and gram-negative bacteria. Some derivatives have also been evaluated for their antitumor activity against human tumor cell lines, indicating their potential as leads for cancer therapy development (Desai et al., 2008).

Nonlinear Optical Properties

The nonlinear optical properties of organic crystals containing thiazole and acetamide groups have been theoretically investigated. These studies aim to understand the linear and nonlinear optical behavior of such compounds, highlighting their potential in photonic devices, optical switches, modulators, and other optical energy applications. The research underscores the importance of such compounds in developing new materials for technological applications (Castro et al., 2017).